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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940

Technical Guide: Physical Properties of 4-
Bromo-1,3-benzodioxole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-1,3-benzodioxole (CAS No. 6698-13-1), a chemical intermediate of interest in organic
synthesis. The data presented herein is compiled from various sources to aid in laboratory and
research applications.

Core Physical Properties

4-Bromo-1,3-benzodioxole is a brominated heterocyclic compound. Its physical state at
standard conditions can be inferred from its melting point, which is above room temperature,
suggesting it is a solid.

Data Presentation

The quantitative physical properties of 4-Bromo-1,3-benzodioxole are summarized in the
table below. It is important to note that there are some discrepancies in the reported melting
points from different suppliers, which may be due to variations in purity or experimental
conditions.
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Physical Property Value Notes

A predicted value of 109.652
) ) °C has also been reported.[2]

Melting Point 69-71 °C[1] ]
Some sources state no data is
available.[3]

N ) at 0.6 mmHg (reduced

Boiling Point 82-83 °C
pressure).[3]

Density 1.721 g/cm3[4][5] Predicted value.

Molecular Weight 201.02 g/mol

Molecular Formula C7HsBrO:2

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

key physical properties of a solid organic compound like 4-Bromo-1,3-benzodioxole.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Mortar and pestle

Spatula

Procedure:

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

o A small sample of 4-Bromo-1,3-benzodioxole is finely ground using a mortar and pestle.
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e The powdered sample is packed into a capillary tube to a height of 2-3 mm.
e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate, typically with an initial rapid heating to approach
the expected melting point, followed by a slower rate (1-2 °C per minute) near the melting
point.

e The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting range.

Boiling Point Determination (at Reduced Pressure)

Since 4-Bromo-1,3-benzodioxole has a boiling point determined at reduced pressure, a
vacuum distillation setup is required.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Vacuum pump and manometer

Heating mantle

Procedure:

o A sample of 4-Bromo-1,3-benzodioxole is placed in the round-bottom flask.

e The distillation apparatus is assembled, ensuring all joints are properly sealed.

e The system is connected to a vacuum pump, and the pressure is reduced to the desired
level (e.g., 0.6 mmHg), as monitored by a manometer.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1272940?utm_src=pdf-body
https://www.benchchem.com/product/b1272940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The sample is heated gently using a heating mantle.

e The temperature at which the liquid boils and the vapor condenses on the thermometer bulb
is recorded as the boiling point at that specific pressure.

Density Determination

For a solid, density is typically determined by measuring the volume it displaces in a liquid in
which it is insoluble.

Apparatus:

e Analytical balance

o Graduated cylinder or pycnometer

e Aliquid in which 4-Bromo-1,3-benzodioxole is insoluble

Procedure:

+ A known mass of 4-Bromo-1,3-benzodioxole is measured using an analytical balance.

o A graduated cylinder is partially filled with a non-solvent liquid, and the initial volume is
recorded.

o The weighed solid is carefully added to the graduated cylinder, and the new volume is
recorded.

e The volume of the solid is the difference between the final and initial liquid levels.

o The density is calculated by dividing the mass of the solid by its determined volume.

Logical Workflow Visualization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a synthesized or acquired chemical sample like 4-Bromo-1,3-benzodioxole.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(melting point, boiling point, density)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272940#physical-properties-of-4-bromo-1-3-
benzodioxole-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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